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Toxicity Profile of Phthalate Esters

Extensive research documents that phthalate esters pose significant health risks, particularly to reproductive

health and organ systems. The table below summarizes key toxicity findings and the experimental models

used to identify them.

Phthalate Ester Observed Toxic Effects Experimental Model & Protocol

| DBP, DEHP, BBP [1] [2] | Malformations in male reproductive tract (e.g., epididymis, vas deferens),

hypospadias, reduced anogenital distance, retained nipples/areolae, reduced fetal testosterone, Leydig cell

adenomas [1]. | Model: Pregnant rats. Protocol: Oral administration (gavage) during critical gestational

window (e.g., GD 6-19); offspring examined into adulthood [1] [3]. | | DCHP, DHP [3] | Increased liver

weight, impaired triglyceride and enzyme (ALT, LDH, ALP) levels, hepatic congestion, inflammatory cell

infiltration, hepatocyte degeneration, increased oxidative stress [3]. | Model: Pregnant rats (in-utero

exposure). Protocol: Oral administration (gavage) at 20, 100, and 500 mg/kg/day from GD 6-19; liver

analysis in adult offspring [3]. | | DCHP [4] | Activation of Pregnane X Receptor (PXR), leading to increased

plasma cholesterol and ceramide levels, risk factors for cardiovascular disease [4]. | Model: Wild-type,

tissue-specific PXR-knockout, and PXR-humanized mice. Protocol: Exposure studies with biochemical and

lipidomic analysis [4]. | | Various Phthalates [2] [5] | Testicular atrophy, oxidative stress, DNA damage,

reduced sperm quality, disrupted steroidogenesis; in females, reduced estradiol, ovulation issues, and ovarian
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toxicity [2]. | Models: Rodents (in vivo), human epidemiological studies, and in vitro cell assays. Protocols:

Varied exposure regimens with histological, hormonal, and biochemical endpoint analysis [2]. |

The molecular mechanisms of phthalate toxicity are complex. The following diagram outlines two key

signaling pathways identified in the research:
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Limited Data on Dicyclohexyl Adipate

The search results reveal very little specific toxicology data for dicyclohexyl adipate (CAS 849-99-0).

Basic Information: The compound is listed in chemical databases with some suppliers noting
"mildly toxic by ingestion and intraperitoneal routes" and mentioning "experimental teratogenic
and reproductive effects" [6] [7]. However, these entries lack primary experimental details or
citations.

Indirect Evidence: One source refers to di(2-ethylhexyl)adipate (DEHA) as an alternative
plasticizer, suggesting that adipates, as a class, may be considered substitutes for phthalates [8].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S1043661821001201
https://www.sciencedirect.com/science/article/abs/pii/S1043661821001201
https://www.smolecule.com/products/s517275?utm_src=pdf-body-img
https://www.smolecule.com/products/s517275?utm_src=pdf-body
https://www.smolecule.com/products/s517275?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4279338.htm
https://www.lookchem.com/Dicyclohexyl-adipate/
https://www.sciencedirect.com/science/article/abs/pii/S016041200700102X
https://www.smolecule.com/products/s517275?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This implies a potentially more favorable toxicological profile, but does not constitute direct evidence

for dicyclohexyl adipate.

How to Proceed with Your Comparison

To build a complete comparison guide, I suggest you take the following steps to find the missing information

on dicyclohexyl adipate:

Consult Specialized Databases: Search toxicology-specific databases such as the U.S. National
Toxicology Program's reports, the EPA's CompTox Chemicals Dashboard, or the European Chemicals

Agency (ECHA) database for registered studies.
Review Regulatory Filings: Look for toxicological summaries in regulatory documents from

agencies like the U.S. FDA, particularly if the compound is used in food-contact materials.
Broaden Scientific Literature Search: Conduct a direct search on scientific publishing platforms

(e.g., Google Scholar, Scopus) using the query "dicyclohexyl adipate" AND (toxicity OR
teratogenic OR "reproductive effects").
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To cite this document: Smolecule. [Dicyclohexyl adipate vs phthalate esters toxicity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b517275#dicyclohexyl-

adipate-vs-phthalate-esters-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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